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Compound of Interest

Compound Name:
1,2-di-(9Z-hexadecenoyl)-sn-

glycerol

Cat. No.: B1243431 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diacylglycerols (DAGs) are critical lipid molecules that function as key intermediates in lipid

metabolism and as essential second messengers in cellular signaling pathways.[1][2][3][4][5]

Altered DAG levels have been implicated in various diseases, including cancer, diabetes, and

metabolic disorders, making their accurate quantification crucial for understanding disease

mechanisms and for biomarker discovery.[3][6] This application note provides a detailed

workflow for the comprehensive profiling of DAG molecular species from biological samples

using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The workflow covers all

essential steps from sample preparation and lipid extraction to data acquisition and analysis.

Experimental Workflow for Diacylglycerol Profiling
The overall workflow for DAG lipidomics is a multi-step process that requires careful attention

to detail to ensure accurate and reproducible results.[7] The main stages include sample

preparation, lipid extraction, chromatographic separation, mass spectrometric analysis, and

data processing.
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Figure 1: High-level workflow for DAG lipidomics.
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Figure 2: The PLC-DAG-PKC signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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